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Compound of Interest

Compound Name: Diisopropylaniline

Cat. No.: B050358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,6-Diisopropylaniline is a sterically hindered primary aromatic amine that serves as a critical

building block and ligand in modern organic and organometallic chemistry. Its unique structural

features, characterized by two bulky isopropyl groups flanking the amino group, impart

significant steric hindrance that influences its reactivity and coordination properties. This

technical guide provides an in-depth analysis of the structure of 2,6-diisopropylaniline,

supported by key physicochemical and spectroscopic data. Furthermore, it details established

synthetic protocols for its preparation, offering a comprehensive resource for researchers in

academia and industry.

Chemical Structure and Identification
2,6-Diisopropylaniline, with the IUPAC name 2,6-di(propan-2-yl)aniline, is an organic

compound featuring an aniline core substituted with two isopropyl groups at the ortho positions

relative to the amino group.[1] This substitution pattern is the defining feature of its molecular

architecture, leading to its utility as a bulky ligand in coordination chemistry.[2]

The fundamental chemical identifiers and properties of 2,6-diisopropylaniline are summarized

in the table below.
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Identifier Value

IUPAC Name 2,6-di(propan-2-yl)aniline[1]

CAS Number 24544-04-5[1][2][3]

Molecular Formula C₁₂H₁₉N[1][3][4]

Molecular Weight 177.29 g/mol [1][3][4]

Canonical SMILES CC(C)C1=C(C(=CC=C1)C(C)C)N[1]

InChI Key WKBALTUBRZPIPZ-UHFFFAOYSA-N[1]

Physicochemical Properties
2,6-Diisopropylaniline is a colorless to yellow or brown liquid at room temperature.[2][4] Its

physical properties are a direct consequence of its molecular structure. The key

physicochemical data are presented in the following table for easy reference.

Property Value

Appearance Colorless to light yellow liquid[5]

Boiling Point 257 °C (lit.)[4][6]

Melting Point -45 °C (lit.)[6]

Density 0.94 g/mL at 25 °C (lit.)[4][6]

Refractive Index (n20/D) 1.532 (lit.)[4][6]

Vapor Pressure <0.01 mmHg (20 °C)[6]

Solubility
Sparingly soluble in water.[5] Soluble in ethanol

and toluene.[7]

Spectroscopic Data for Structural Confirmation
The structure of 2,6-diisopropylaniline is unequivocally confirmed through various

spectroscopic techniques. The characteristic signals in ¹H NMR, ¹³C NMR, IR, and mass

spectrometry provide a detailed fingerprint of the molecule.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of 2,6-

diisopropylaniline.

¹H NMR Spectroscopy: The proton NMR spectrum exhibits distinct signals corresponding to

the aromatic protons, the methine protons of the isopropyl groups, and the methyl protons of

the isopropyl groups, as well as the amine protons.

¹³C NMR Spectroscopy: The carbon NMR spectrum shows characteristic peaks for the

aromatic carbons, with different chemical shifts for the substituted and unsubstituted

positions, as well as for the methine and methyl carbons of the isopropyl groups.[8]

Infrared (IR) Spectroscopy
The IR spectrum of 2,6-diisopropylaniline displays characteristic absorption bands that

confirm the presence of the amine and aromatic functionalities.[9]

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The molecular ion peak for 2,6-diisopropylaniline is observed at an m/z

corresponding to its molecular weight.[1]

Synthesis of 2,6-Diisopropylaniline: Experimental
Protocols
Several synthetic routes to 2,6-diisopropylaniline have been reported. Below are detailed

methodologies for two common approaches.

Protocol 1: Liquid-Phase Alkylation of Aniline with
Propylene
This method involves the direct alkylation of aniline with propylene using a catalyst.

Methodology:
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Catalyst Preparation: While various catalysts can be used, one reported method utilizes

aniline aluminum as a catalyst.[10]

Reaction Setup: A high-pressure autoclave is charged with aniline and the catalyst (e.g., 5g

of aluminum foil).[10]

Alkylation: The autoclave is sealed, and propylene is introduced to achieve a desired molar

ratio of aniline to propylene (e.g., 1:2).[10] The reaction mixture is then heated to a

temperature between 280-290 °C and stirred for 1-5 hours.[10]

Work-up and Purification: After cooling, the reaction mixture is treated with water to remove

the catalyst. The organic layer is then separated, and the product, 2,6-diisopropylaniline, is

isolated and purified by distillation.[10] Aniline conversion rates of over 80% and selectivity

for 2,6-diisopropylaniline of over 50% have been achieved under these conditions.[10]

Protocol 2: Atmospheric-Pressure Vapor-Phase Catalytic
Amination
This process utilizes 2,6-diisopropyl phenol as the starting material.

Methodology:

Catalyst Preparation: A Pd/MgO-Al₂O₃/Al₂O₃ catalyst is prepared by impregnating a γ-Al₂O₃

support with an aqueous solution of Mg(NO₃)₂·6H₂O, followed by calcination at 800-1300 °C.

The resulting support is then impregnated with a solution of PdCl₂ in dilute hydrochloric acid

and dried.[11]

Reaction Setup: The catalyst is packed into a stainless steel reaction tube.[11]

Amination: A gaseous mixture of 2,6-diisopropyl phenol, hydrogen, and ammonia is passed

over the catalyst at atmospheric pressure. The reaction is typically carried out at a

temperature of 180-220 °C.[11]

Product Isolation: The product stream is cooled, and the 2,6-diisopropylaniline is separated

and purified. This method has been reported to yield high conversion of the starting phenol

with good selectivity for the desired aniline.[11]
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Visualization of the Chemical Structure
To provide a clear representation of the molecular architecture of 2,6-diisopropylaniline, the

following diagram was generated using the Graphviz (DOT language).

Caption: 2D structure of 2,6-diisopropylaniline.

Logical Relationship of Synthetic Pathways
The synthesis of 2,6-diisopropylaniline can be achieved through different strategic

approaches, each starting from readily available precursors. The following diagram illustrates

the logical relationship between the key starting materials and the final product.

Starting Materials

Product
Aniline

2,6-Diisopropylaniline

Alkylation

Propylene Alkylation

2,6-Diisopropyl Phenol

Amination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemscene.com/24544-04-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5349476.htm
https://www.guidechem.com/encyclopedia/2-6-diisopropylaniline-dic21082.html
https://www.sigmaaldrich.com/US/en/product/aldrich/374733
https://www.tcichemicals.com/CA/en/p/D1755
https://www.chemicalbook.com/SpectrumEN_24544-04-5_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_24544-04-5_ir1.htm
https://www.scribd.com/document/458993934/Preparation-of-2-6-diisopropylaniline-pdf
https://patents.google.com/patent/CN102557963A/en
https://patents.google.com/patent/CN102557963A/en
https://www.benchchem.com/product/b050358#what-is-the-structure-of-2-6-diisopropylaniline
https://www.benchchem.com/product/b050358#what-is-the-structure-of-2-6-diisopropylaniline
https://www.benchchem.com/product/b050358#what-is-the-structure-of-2-6-diisopropylaniline
https://www.benchchem.com/product/b050358#what-is-the-structure-of-2-6-diisopropylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

